Cas no 16238-56-5 (Benz[a]anthracene,7-(bromomethyl)-12-methyl-)

• Product Name: Benz[a]anthracene,7-(bromomethyl)-12-methyl-
• CAS No: 16238-56-5
• MF: C₂₀H₁₅Br
• MW: 335.237104654312
• CID: 187594
• PubChem ID: 27767
• Update Time: 2025-04-19

Benz[a]anthracene,7-(bromomethyl)-12-methyl- Chemical and Physical Properties

Names and Identifiers

• Benz[a]anthracene,7-(bromomethyl)-12-methyl-
• 7-(bromomethyl)-12-methylbenzo[a]anthracene
• Benz(a)anthracene, 7-bromomethyl-12-methyl.
• 7-(Bromomethyl)-12-methylbenz(a)anthracene
• 7-(bromomethyl)-12-methyltetraphene
• 7-Brommethyl-12-methyl-benz< a> anthracen
• 7-BROMOMETHYL-12-METHYLBENZ(A)ANTHRACENE
• 7-bromomethyl-12-methylbenz[a]anthracene
• 7-Bromomethyl-12-methylbenzanthracen
• 7-Bromomethyl-12-methylbenzanthracene
• Benz(a)anthracene, 7-bromomethyl-12-methyl-
• BRN 2056479
• CCRIS 824
• ICR 502
• DTXSID3024651
• Q27109355
• 16238-56-5
• 7-(Bromomethyl)-12-methylbenzo[b]phenanthrene
• 7-BrMe-12-MeBA
• Benz(a)anthracene, 7-(bromomethyl)-12-methyl-
• 7-(BROMOMETHYL)-12-METHYLBENZ[A]ANTHRACENE
• CHEBI:20787
• OB11678893
• BROMOMETHYL-12-METHYLBENZ(A)ANTHRACENE, 7-
• 7-bromomethyl-12-methyltetraphene
• UNII-OB11678893

• Inchi： 1S/C20H15Br/c1-13-15-7-4-5-9-17(15)19(12-21)18-11-10-14-6-2-3-8-16(14)20(13)18/h2-11H,12H2,1H3
• InChI Key： IBWBDNBSIFGSLW-UHFFFAOYSA-N
• SMILES： BrCC1C2C=CC=CC=2C(C)=C2C3C=CC=CC=3C=CC2=1

Computed Properties

• Exact Mass: 334.03575
• Monoisotopic Mass: 334.035713
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.3419 (rough estimate)
• Boiling Point: 391.41°C (rough estimate)
• Flash Point: 258.5°C
• Refractive Index: 1.6000 (estimate)
• PSA: 0